Cas no 2460754-41-8 (6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2460754-41-8
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5460884
• PubChem ID: 154808052
• Update Time: 2025-06-09

6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,3-dimethyl-1,2-dihydroinden-1-amine;hydrochloride
• Z4539926333
• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c1-11(2)6-10(13)8-5-7(12)3-4-9(8)11;/h3-5,10H,6,13H2,1-2H3;1H
• InChI Key： KALFOQHVFMSIQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2(C)C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Topological Polar Surface Area: 26

Additional information on 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

Introduction to 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2460754-41-8)

6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2460754-41-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, characterized by its brominated indene core and amine functional group, has garnered attention due to its structural versatility and potential biological activity. The presence of a hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride consists of a fused indene ring system substituted with a bromine atom at the 6-position and two methyl groups at the 3-position. The amine group at the 1-position further contributes to its reactivity, enabling diverse chemical transformations. This compound’s unique structural attributes have positioned it as a key building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in indene derivatives due to their reported pharmacological properties. The bromine substituent in 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The dimethyl substitution at the 3-position not only imparts steric hindrance but also influences the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, indene derivatives have been explored as modulators of enzyme activity and receptor binding. The amine group provides a nucleophilic site for covalent interaction with biological targets, while the bromine atom allows for selective modifications. This duality has made it a promising candidate for developing drugs against diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have further enhanced the utility of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride. Molecular modeling studies have predicted its binding affinity to several protein targets, providing insights into its potential pharmacological effects. These computational approaches have accelerated the drug discovery process by allowing researchers to design derivatives with optimized properties before conducting wet-lab experiments. Such integration of computational and experimental techniques underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

The synthesis of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride involves multi-step organic reactions that highlight the compound’s synthetic flexibility. Starting from commercially available precursors such as 2-bromobenzonitrile or 2-bromoindene, various functional groups can be introduced through sequential transformations. The key steps often include cyclization reactions to form the indene core followed by bromination and alkylation to introduce the desired substituents. The final step typically involves salt formation with hydrochloric acid to enhance stability and solubility.

The hydrochloride salt form of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-am ine hydrochloride offers several advantages over its free base form. The salt form exhibits better crystallinity, which is beneficial for purification and handling purposes. Additionally, it improves solubility in polar solvents commonly used in pharmaceutical formulations. These properties make it an ideal candidate for further development into drug candidates that require precise dosing and formulation stability.

In conclusion,6-bromo - - - - - -- - - - -- -- - -- - -- -- -- - -- -- - -- - - --- --- --- --- --- --- --- --- --- --- --- --- ------------------------ --- --- --- --- ------ -- - -- - -- - -- - -- - -- 2460754--41--8 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for indene derivatives, this compound is poised to play an increasingly important role in developing next-generation therapeutics.